UDP-glucuronic acid trisodium

• CAS: 93939-71-0
• Molecular Formula: C15H22N2NaO18P2
• Molecular Weight: 603.27 g/mol
• InChI: InChI=1S/C15H22N2O18P2.Na/c18-5-1-2-17(15(26)16-5)12-9(22)6(19)4(32-12)3-31-36(27,28)35-37(29,30)34-14-10(23)7(20)8(21)11(33-14)13(24)25;/h1-2,4,6-12,14,19-23H,3H2,(H,24,25)(H,27,28)(H,29,30)(H,16,18,26);/t4-,6-,7+,8+,9-,10-,11+,12-,14-;/m1./s1
• InChIKey: OJVZEXSIIYNMMM-YGIWDPDDSA-N

UDP-Glucuronic Acid Trisodium (CAS 93939-71-0): A Critical Cofactor for Drug Metabolism & Glycobiology Research

Uridine 5′-diphosphoglucuronic acid trisodium salt (UDP-GlcA trisodium, CAS 63700-19-6 / 93939-71-0) is a nucleoside diphosphate sugar that serves as the essential glucuronosyl donor for UDP-glucuronosyltransferase (UGT) enzymes, a superfamily responsible for the Phase II metabolism and detoxification of numerous endogenous and xenobiotic compounds [1]. This trisodium salt form of UDP-glucuronic acid is the preferred reagent for in vitro glucuronidation assays, glycosaminoglycan biosynthesis studies, and enzymatic synthesis of β-glucuronides due to its high aqueous solubility and purity .

Workflow: In vitro UGT glucuronidation assays, DMPK reaction phenotyping, and GAG biosynthesis research.

Format: High-solubility trisodium salt enables concentrated aqueous stock preparation without organic co-solvents.

Selection Logic: Required cofactor for UGT1 and UGT2 isoform activity; not interchangeable with other UDP-sugars.

• [1] Luukkanen L, Taskinen J, Kurkela M, Kostiainen R, Hirvonen J, Finel M. Kinetic characterization of the 1A subfamily of recombinant human UDP-glucuronosyltransferases. Drug Metab Dispos. 2005;33(7):1017-26. PMID: 15802387. View Source

Procurement Risk: Why UDP-Glucuronic Acid Trisodium Cannot Be Interchanged with Other UDP-Sugars or Salt Forms

Substituting UDP-glucuronic acid trisodium with other UDP-sugars (e.g., UDP-glucose, UDP-galacturonic acid) or alternative salt forms (free acid, disodium salt) introduces significant experimental variability. The UGT enzyme family exhibits strict cofactor specificity, with UDP-glucuronic acid being the preferred substrate for UGT1 and UGT2 isoforms [1]. Studies confirm that non-cognate UDP-sugars do not support glucuronidation activity in human liver microsomes [2]. Furthermore, counterion identity and salt stoichiometry critically impact aqueous solubility and stock solution stability, directly affecting assay reproducibility .

Target Cofactor

UDP-Glucuronic Acid Trisodium

Do Not Substitute

UDP-Glucose / UDP-Galacturonic Acid

Non-cognate UDP-sugars may not support UGT activity, shifting metabolic route away from physiologically relevant glucuronidation.

Target Form

Trisodium Salt

Substitution Risk

Free Acid or Disodium Salt

Alternative salt forms may shift solubility and stock solution stability, potentially altering assay reproducibility and dynamic range.

• [1] Mackenzie PI, Bock KW, Burchell B, et al. Nomenclature update for the mammalian UDP glycosyltransferase (UGT) gene superfamily. Pharmacogenet Genomics. 2005;15(10):677-85. View Source
• [2] Walia G, Smith AD, Riches Z, Collier AC, Coughtrie MWH. The effects of UDP-sugars, UDP and Mg2+ on uridine diphosphate glucuronosyltransferase activity in human liver microsomes. Xenobiotica. 2018;48(9):882-890. PMID: 28868965. View Source

UDP-Glucuronic Acid Trisodium: Head-to-Head Quantitative Differentiation Evidence

Aqueous Solubility: Trisodium Salt (125 mg/mL) vs. Free Acid (18.1 mg/mL) for High-Concentration Stock Preparation

The aqueous solubility of UDP-glucuronic acid trisodium is 125 mg/mL (193.43 mM) , enabling preparation of high-concentration stock solutions without organic co-solvents. In contrast, the free acid form (UDP-glucuronic acid, CAS 2616-64-0) exhibits a predicted water solubility of only 18.1 g/L (~31.2 mM based on MW 580.3 g/mol) [1]. This 6.9-fold difference in molar solubility directly impacts the achievable concentration range in enzymatic assays.

Aqueous Solubility

Cross-study context

125 mg/mL (193.43 mM)

vs. free acid: ~31.2 mM

Enables high-concentration stock preparation with reduced solvent interference.

Data to verify; vendor CoA and prediction-based comparator.

Evidence Dimension	Water solubility (aqueous stock solution concentration)
Target Compound Data	125 mg/mL (193.43 mM) as trisodium salt
Comparator Or Baseline	UDP-glucuronic acid free acid: 18.1 g/L (~31.2 mM, MW 580.3 g/mol)
Quantified Difference	~6.2-fold higher concentration (w/v); ~6.9-fold higher molarity achievable with trisodium salt
Conditions	Ambient temperature, deionized water; trisodium data from vendor CoA; free acid data from ALOGPS prediction (Foodb)

Why This Matters

Higher solubility permits wider dynamic ranges in UGT kinetic assays and reduces the volume of co-solvent (e.g., DMSO) needed, minimizing solvent-induced enzyme inhibition artifacts.

• [1] FooDB. Showing Compound UDP-D-glucuronate (FDB031240): Water Solubility 18.1 g/L (ALOGPS). View Source

Cofactor Affinity: 24-Fold Km Variation Across UGT1A Isoforms Dictates Isoform-Specific Assay Design

Recombinant human UGT1A isoforms display markedly different apparent Km values for UDP-glucuronic acid, ranging from 52 μM for UGT1A6 to 1256 μM for UGT1A8 [1]. This 24-fold difference in cofactor affinity has direct implications for reaction phenotyping and in vitro-in vivo extrapolation (IVIVE). For UGT1A6-mediated reactions, near-saturating cofactor concentrations can be achieved at 0.25–0.5 mM UDP-GlcA, whereas UGT1A8 requires >5 mM for saturation, making the high-solubility trisodium salt essential for robust kinetic characterization of low-affinity isoforms.

Cofactor Affinity (Km)

Reported

52 μM to 1256 μM

UGT1A6 vs. UGT1A8

24-fold Km range dictates isoform-specific assay design.

Recombinant enzyme context; Sf9 cell expression system.

Evidence Dimension	Apparent Km for UDP-glucuronic acid (cofactor binding affinity)
Target Compound Data	Km = 52 μM (UGT1A6); Km = 1256 μM (UGT1A8)
Comparator Or Baseline	Intra-class comparison: UGT1A6 vs. UGT1A8 (both use UDP-GlcA as cofactor)
Quantified Difference	24.2-fold range (52 μM to 1256 μM)
Conditions	Recombinant human UGT1A isoforms expressed in Sf9 insect cells; bisubstrate kinetic analysis; UDP-GlcA concentration range 10–5000 μM; aglycone substrate 4-methylumbelliferone or 1-naphthol.

Why This Matters

This isoform-specific Km dataset allows researchers to optimize UDP-GlcA trisodium concentrations for their specific UGT isoform of interest, avoiding both under-saturation (false negatives) and substrate inhibition (false positives) in glucuronidation assays.

• [1] Luukkanen L, Taskinen J, Kurkela M, Kostiainen R, Hirvonen J, Finel M. Kinetic characterization of the 1A subfamily of recombinant human UDP-glucuronosyltransferases. Drug Metab Dispos. 2005;33(7):1017-26. View Source

Cofactor Specificity: UDP-Glucuronic Acid Trisodium vs. UDP-Glucose in UGT2B7-Catalyzed Glucuronidation

Although UGT2B7 can utilize both UDP-glucuronic acid (UDP-GlcUA) and UDP-glucose (UDP-Glc) as cofactors, glucuronidation is the principal metabolic route because the binding affinity of UDP-GlcUA for UGT2B7 is significantly higher than that of UDP-Glc [1]. Molecular dynamics simulations and site-directed mutagenesis identified Arg259 as the critical residue that forms a specific salt bridge and H-bond with the carboxylate group of glucuronic acid, a moiety absent in glucose [2]. Substitution of Arg259 with Leu abolishes glucuronidation activity while preserving glucosidation, demonstrating that the carboxylate-Arg interaction is the molecular basis for UDP-GlcUA selectivity.

Cofactor Specificity

Reported

UDP-GlcUA > UDP-Glc

UGT2B7 R259L mutation abolishes glucuronidation.

Supports pathway-relevant cofactor choice for glucuronidation studies.

Structural basis via MD simulation and mutagenesis.

Evidence Dimension	Cofactor binding selectivity and metabolic route partitioning
Target Compound Data	UDP-GlcUA: Higher binding affinity; principal route for morphine conjugation via UGT2B7
Comparator Or Baseline	UDP-Glucose: Lower binding affinity; secondary glucosidation route
Quantified Difference	Qualitative: Preference for UDP-GlcUA over UDP-Glc confirmed by loss-of-function mutation (R259L) which abolishes glucuronidation but preserves glucosidation.
Conditions	UGT2B7 homology model, MD simulations; HEK293 cell expression; substrates: morphine, 4-methylumbelliferone, zidovudine.

Why This Matters

This structural selectivity evidence confirms that UDP-glucuronic acid trisodium is the requisite cofactor for physiologically relevant glucuronidation studies with UGT2B7 and several other UGT isoforms; substituting with UDP-glucose yields non-physiological glucoside conjugates.

• [1] Mano ECS, Scott AS, Houston JB, Galetin A. Arginine-259 of UGT2B7 Confers UDP-Sugar Selectivity. J Biol Chem. 2020;295(52):18226-18238. (Also: Mol Pharmacol 98:710-718, 2020) View Source
• [2] Mano ECS, et al. Identification of Arg259 as the critical residue for UDP-GlcUA selectivity in UGT2B7 via MD simulations and R259L mutagenesis. View Source

Purity Assurance: Trisodium Salt ≥99.57% vs. Typical 98% Purity in Alternative Commercial Forms

Commercially available UDP-glucuronic acid trisodium from major suppliers is certified at ≥99.57% purity by HPLC , whereas many alternative forms (free acid, disodium salt, or generic nucleotide sugars) are commonly sold at ≥98% purity . This 1.57% absolute purity difference translates to a 4.4-fold reduction in maximum potential impurities (0.43% vs. 2.0%), which is critical for enzymatic assays where trace nucleotide contaminants can act as competitive inhibitors or alternative substrates.

Purity Assurance

Supplier data

≥99.57%

vs. typical 98% alternative forms

Higher purity may reduce lot-to-lot variability in kinetic assays.

Lot-specific review required; CoA from supplier.

Evidence Dimension	Product purity (HPLC area%)
Target Compound Data	≥99.57% (Sigma-Aldrich/TargetMol lot analysis)
Comparator Or Baseline	Typical free acid or generic UDP-GlcA: ≥98% (multiple vendors, e.g., AK Scientific, Corning)
Quantified Difference	≥1.57% absolute purity advantage; maximum impurity level reduced by ~78% (from 2.0% to 0.43%)
Conditions	HPLC-UV/ELSD analysis; batch-specific CoA documentation provided by supplier.

Why This Matters

Higher purity directly reduces the risk of lot-to-lot variability in kinetic parameter determination and ensures that assay signals originate from the intended cofactor rather than contaminating nucleotides.

Long-Term Storage Stability: Trisodium Salt 3-Year Shelf Life at -20°C Supports Multi-Study Procurement

UDP-glucuronic acid trisodium demonstrates robust long-term stability when stored as a dry powder at -20°C, with a specified shelf life of 3 years . This contrasts with the instability of the free acid form, which is more hygroscopic and prone to hydrolysis, and with UDP-glucuronic acid solutions that must be used within 1 month even at -20°C . The extended shelf life of the trisodium salt powder enables bulk procurement and reduces the frequency of re-validation across longitudinal studies.

Storage Stability

Class-level context

3 years at -20°C

vs. 1 month for solutions

Supports multi-study procurement and reduces batch change frequency.

Data to verify; vendor-specified shelf life for dry powder.

Evidence Dimension	Dry powder shelf life under recommended storage conditions
Target Compound Data	3 years at -20°C (trisodium salt powder)
Comparator Or Baseline	UDP-GlcA stock solutions: 1 month at -20°C; free acid forms: typically 1–2 year shelf life (vendor-dependent, class-level inference)
Quantified Difference	At least 3-fold longer shelf life for trisodium powder vs. pre-formulated solutions; ≥1.5-fold vs. typical free acid powder specifications.
Conditions	Storage at -20°C in sealed containers, protected from moisture; per vendor CoA (Biorbyt, AbMole).

Why This Matters

Extended shelf life minimizes procurement frequency, reduces batch-to-batch variability in multi-year research programs, and lowers the total cost of ownership for laboratories conducting routine UGT assays.

UDP-Glucuronic Acid Trisodium: Evidence-Driven Application Scenarios for Research and Industrial Procurement

In Vitro Drug Metabolism & DMPK Studies: Optimized UGT Reaction Phenotyping

For pharmaceutical ADME/DMPK laboratories conducting reaction phenotyping to identify UGT isoforms responsible for drug glucuronidation, UDP-glucuronic acid trisodium is the preferred cofactor. The 24-fold range in Km values across UGT1A isoforms (52–1256 μM) necessitates flexible cofactor concentrations that can only be reliably achieved with the high-solubility trisodium salt [1]. The recommended assay condition of 5 mM UDP-GlcA with 10 mM Mg²⁺ in fully disrupted human liver microsomes [2] is facilitated by the 193 mM stock solution capability of the trisodium form, minimizing solvent carryover into incubation mixtures.

Glycosaminoglycan & Proteoglycan Biosynthesis Research

Researchers studying glycosaminoglycan (GAG) chain biosynthesis—including hyaluronan, heparan sulfate, and chondroitin sulfate—require UDP-glucuronic acid as an essential glycosyl donor for glucuronosyltransferases involved in the protein-GAG linkage region [1]. The trisodium salt form, with its superior aqueous solubility (125 mg/mL) and ≥99.57% purity, provides the high-concentration, low-impurity cofactor supply necessary for in vitro reconstitution of GAG biosynthetic machinery without the confounding effects of contaminating nucleotide sugars that could serve as alternative donors.

Enzymatic Synthesis of β-Glucuronide Metabolite Standards

For bioanalytical laboratories synthesizing β-glucuronide metabolite standards—essential for LC-MS/MS quantitation of drug glucuronides in plasma and urine—UDP-glucuronic acid trisodium serves as the glucuronosyl donor in enzymatic (UGT-catalyzed) preparation methods [1]. The 3-year shelf life at -20°C and high purity reduce the cost-per-synthesis by minimizing reagent re-qualification and ensuring consistent product yields across multiple synthesis campaigns. The specificity of UDP-GlcA for UGT enzymes over UDP-glucose ensures that the desired glucuronide (not glucoside) is the predominant product.

Plant Cell Wall Polysaccharide & Bacterial Capsule Biosynthesis Studies

Glycobiologists investigating plant cell wall polysaccharide biosynthesis (e.g., pectin) or bacterial capsule glycoglycerolipid assembly require UDP-glucuronic acid as a key metabolic precursor [1]. The trisodium salt's high water solubility supports the preparation of concentrated substrate stocks compatible with glycosyltransferase assays in aqueous buffer systems, avoiding the use of DMSO or other organic solvents that can denature plant or bacterial glycosyltransferases. The defined purity profile ensures that observed glycosyltransferase activity is attributable to UDP-GlcA rather than co-purifying nucleotide sugars.

Application

Selection Property

Validation Focus

In Vitro DMPK Reaction Phenotyping

Flexible cofactor concentration range

Isoform-specific Km characterization to avoid under-saturation

GAG Biosynthesis Research

High-solubility, high-purity cofactor supply

In vitro reconstitution without confounding alternative donor activity

Enzymatic Synthesis of β-Glucuronide Standards

Cofactor specificity for UGT enzymes

Consistent product yield as glucuronide, not glucoside

Plant & Bacterial Glycosyltransferase Studies

Aqueous solubility and defined purity

Activity attribution to UDP-GlcA in buffer systems without organic solvents

• [1] Luukkanen L, et al. Drug Metab Dispos. 2005;33(7):1017-26; MedChemExpress UDP-glucuronic acid trisodium product description; SCBT application notes. View Source
• [2] Walia G, et al. Xenobiotica. 2018;48(9):882-890. Recommended UGT assay condition: 5 mM UDP-GlcA + 10 mM Mg²⁺. View Source